3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

• IUPAC Name: [3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H13F3O6S/c1-28-12-4-6-13(7-5-12)29-19-18(26)15-9-8-14(30-21(27)17-3-2-10-32-17)11-16(15)31-20(19)22(23,24)25/h2-11H,1H3
• InChI Key: QUQWCSRXNNBCBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=CS4)C(F)(F)F
• Molecular Formula: C22H13F3O6S
• Molecular Weight: 462.4 g/mol
• CAS No.: 308299-72-1

Description

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C22H13F3O6S and its molecular weight is 462.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

• Synthesis Techniques : A study by Pimenova et al. (2003) details the synthesis of related compounds through reactions involving pentafluoroacetophenone and dimethyl oxalate, leading to the formation of derivatives like 5,6,8-trifluoro-7-methoxy-4-oxo-4H-chromene-2-carboxylic acid methyl ester (Pimenova et al., 2003).
• Reactions with Other Compounds : Research by Budzisz et al. (2004) explored the reaction of 4-oxo-4H-chromones with N-methylhydrazine, leading to the formation of pyrazole ligands, which were then used in complexes with platinum(II) and palladium(II) metal ions (Budzisz et al., 2004).

Chemical Properties and Applications

• Polyfunctionalized Chromenes : Wen et al. (2012) describe a method for preparing derivatives of methyl 4-oxo-2-(trifluoromethyl)-chromene-3-carboxylate, highlighting their utility in creating multifunctional benzoxepins (Wen et al., 2012).
• Photo-reorganization and Synthesis of Pentacyclics : Dalal et al. (2017) investigated the photo-reorganization of related compounds, leading to the synthesis of angular pentacyclic derivatives, demonstrating a green and convenient method for creating such structures (Dalal et al., 2017).

Biological and Pharmacological Potential

• Antimicrobial and Antioxidant Activities : Behrami and Dobroshi (2019) synthesized derivatives of 4-hydroxy-chromen-2-one, reporting significant antibacterial and antioxidant activities, indicating potential pharmaceutical applications (Behrami & Dobroshi, 2019).
• Anticancer Properties : Ali et al. (2021) developed novel derivatives with anticancer potential, highlighting their effectiveness against various cancer cell lines (Ali et al., 2021).